molecular formula C9H7ClN2O B13230146 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine

2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine

Cat. No.: B13230146
M. Wt: 194.62 g/mol
InChI Key: YSFCRZNXUXJWBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine (CAS No. 1009563-22-7) is a heterocyclic compound with the molecular formula C₉H₇ClN₂O and a molecular weight of 194.62 g/mol . Its structure comprises a pyridine ring linked to a 1,3-oxazole moiety substituted with a chloromethyl (–CH₂Cl) group at the 4-position of the oxazole ring. The chloromethyl group confers reactivity, making this compound a versatile intermediate in pharmaceutical and coordination chemistry .

Properties

Molecular Formula

C9H7ClN2O

Molecular Weight

194.62 g/mol

IUPAC Name

4-(chloromethyl)-2-pyridin-2-yl-1,3-oxazole

InChI

InChI=1S/C9H7ClN2O/c10-5-7-6-13-9(12-7)8-3-1-2-4-11-8/h1-4,6H,5H2

InChI Key

YSFCRZNXUXJWBG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NC(=CO2)CCl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-hydroxymethyl-4-methoxyl-3,5-dimethyl pyridine with triphosgene in toluene at low temperatures (0 to 10°C). After the reaction, methanol is added, and the mixture is subjected to reduced pressure to remove acidic gases, followed by centrifugation and drying to obtain the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine can undergo various chemical reactions, including:

    Substitution Reactions: The chloromethyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alcohols. Conditions typically involve the use of solvents like dichloromethane or toluene and catalysts such as palladium or copper.

    Oxidation and Reduction: Reagents like hydrogen peroxide or sodium borohydride can be used for oxidation and reduction reactions, respectively.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amine derivatives of the compound, while oxidation reactions can produce oxidized forms of the pyridine or oxazole rings.

Scientific Research Applications

2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: The compound can be used in the study of biological pathways and as a probe for investigating enzyme activities.

    Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine involves its interaction with molecular targets such as enzymes or receptors. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. The oxazole and pyridine rings can also participate in non-covalent interactions, such as hydrogen bonding and π-π stacking, with biological molecules.

Comparison with Similar Compounds

Key Structural Features

The compound’s reactivity and applications are influenced by:

  • Heterocyclic core : The 1,3-oxazole ring distinguishes it from analogs with oxadiazole, thiazole, or imidazole rings.
  • Substituents : The chloromethyl group at the oxazole’s 4-position contrasts with chloro, trifluoromethyl, or nitro substituents in analogs.

Comparative Analysis of Structural Analogs

The following table summarizes critical structural and physical properties of 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine and related compounds:

Compound Name CAS No. Molecular Formula Molecular Weight (g/mol) Key Substituents Melting Point (°C) Key Applications Reference ID
2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine 1009563-22-7 C₉H₇ClN₂O 194.62 4-(Chloromethyl)oxazole Not reported Pharmaceutical intermediates
3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine 749896-93-3 C₇H₅ClN₃O 182.59 5-(Chloromethyl)oxadiazole Not reported Coordination chemistry
2-[4-(Chloromethyl)phenyl]-5-(trifluoromethyl)pyridine 613239-76-2 C₁₃H₉ClF₃N 283.67 Phenyl, trifluoromethyl 77–78 Material science
2-Chloro-4-(1,3,4-oxadiazol-2-yl)pyridine Not provided C₇H₄ClN₃O 181.58 Chloro, oxadiazole Not reported Life science research
2-(Chloromethyl)-imidazo[1,2-a]pyridine 57892-76-9 C₈H₇ClN₂ 166.61 Imidazole-fused pyridine Not reported Pharmaceutical manufacturing

Key Observations :

  • Substituent Effects : The trifluoromethyl group in 2-[4-(Chloromethyl)phenyl]-5-(trifluoromethyl)pyridine enhances lipophilicity, likely improving membrane permeability in drug design compared to the target compound .
  • Reactivity : The chloromethyl group in the target compound is more reactive than simple chloro substituents, enabling nucleophilic substitution reactions in synthetic pathways .

Reactivity Trends

  • The chloromethyl group in the target compound undergoes nucleophilic substitution more readily than chloro or trifluoromethyl groups in analogs, making it a preferred intermediate in drug synthesis (e.g., proton pump inhibitors like rabeprazole) .
  • Oxadiazole-containing analogs exhibit higher thermal stability due to aromaticity, whereas oxazole derivatives may display greater metabolic stability in vivo .

Biological Activity

2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine is a heterocyclic compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article synthesizes available data on its biological activity, mechanisms of action, and comparative analysis with similar compounds.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a chloromethyl group and an oxazole moiety. Its molecular formula is C₉H₈ClN₃O, and it typically exists as a hydrochloride salt, which enhances its solubility and stability in biological studies.

The biological activity of 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine is primarily attributed to its ability to form covalent bonds with nucleophilic sites in biological molecules. The chloromethyl group can react with proteins, potentially inhibiting enzyme activity or disrupting cellular processes. Additionally, the oxazole and pyridine rings may interact with various receptors or enzymes, modulating their activity and leading to therapeutic effects.

Antimicrobial Properties

Research indicates that this compound exhibits significant antimicrobial activity against various pathogens. For instance:

  • Staphylococcus aureus : It has shown effectiveness in inhibiting growth at low concentrations.
  • Escherichia coli : Similar inhibitory effects have been reported against this common bacterium.

The presence of both the pyridine and oxazole functionalities enhances its interaction with microbial targets, making it a candidate for further pharmacological studies.

Anticancer Activity

In vitro studies have demonstrated that 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine exhibits cytotoxic effects on several cancer cell lines. Notable findings include:

  • HeLa cells : The compound demonstrated significant antiproliferative activity.
  • CaCo-2 (colon adenocarcinoma) : It showed a promising IC50 value indicating potential as an anticancer agent.

These results suggest that the compound may inhibit tumor growth through mechanisms involving apoptosis or cell cycle arrest .

Comparative Analysis

A comparison of 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine with structurally similar compounds reveals unique properties:

Compound NameStructure FeaturesBiological Activity
2-ChloromethylpyridinePyridine ring with chloromethylAntimicrobial
3-ChloromethylpyridineSimilar to above but different positionAnticancer
4-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridineContains oxazole ringAntimicrobial & anticancer

The unique combination of the chloromethyl group with both pyridine and oxazole rings in 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine confers distinct chemical and biological properties compared to its analogs.

Case Studies

Several studies have focused on the pharmacological potential of this compound:

  • Study on Antimicrobial Effects : A study conducted on various bacterial strains highlighted the compound's effectiveness against resistant strains of bacteria, suggesting a possible role in developing new antibiotics.
  • Cancer Cell Line Evaluation : In vitro assays involving multiple cancer cell lines indicated that the compound not only inhibits cell proliferation but also induces apoptosis in a dose-dependent manner.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.